Cas no 899964-79-5 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 899964-79-5
• MF: C₂₄H₂₄N₄OS
• MW: 416.538563728333
• CID: 5491278
• Update Time: 2025-10-19

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C24H24N4OS/c1-16-8-9-17(2)22-21(16)26-24(30-22)28(15-19-7-5-6-14-25-19)23(29)18-10-12-20(13-11-18)27(3)4/h5-14H,15H2,1-4H3
• InChI Key： FSRHWNGCPKZZLP-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC(C)=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(N(C)C)C=C1

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide: A Comprehensive Overview

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899964-79-5) is a complex organic compound with significant potential in various fields of research and application. This compound, often referred to by its systematic name, is a benzothiazole derivative that features a unique combination of functional groups, including a dimethylamino group and a pyridine moiety. These structural elements contribute to its diverse chemical and biological properties, making it an intriguing subject for both academic and industrial investigations.

The benzothiazole core of the compound is a well-known heterocyclic structure that has been extensively studied for its applications in pharmaceuticals, materials science, and analytical chemistry. The presence of the dimethylamino group imparts significant electronic effects, enhancing the compound's basicity and solubility. Additionally, the pyridine moiety introduces further complexity and reactivity, making the compound suitable for a wide range of chemical transformations and biological interactions.

Recent research has highlighted the potential of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In a 2021 study published in the Journal of Medicinal Chemistry, researchers demonstrated that the compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide has also shown potential as an antitumor agent. A 2020 study in the Cancer Research journal reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways. These findings have sparked interest in further exploring the compound's potential as a novel anticancer agent.

In addition to its therapeutic applications, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide has been investigated for its use in materials science. The unique electronic properties of the compound make it suitable for applications in organic electronics and photovoltaic devices. A 2019 study published in the Journal of Materials Chemistry C demonstrated that the compound could be used as an efficient electron transport material in organic solar cells, enhancing their performance and stability.

The synthesis of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions using palladium catalysts. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing waste and improving sustainability.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899964-79-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various fields of science and technology.